![molecular formula C21H17N3O2 B1356058 6-Cyano-9-(diethylamino)-5H-benzo[a]phenoxazin-5-one CAS No. 128119-95-9](/img/structure/B1356058.png)
6-Cyano-9-(diethylamino)-5H-benzo[a]phenoxazin-5-one
Overview
Description
6-Cyano-9-(diethylamino)-5H-benzo[a]phenoxazin-5-one is a chemical compound with the molecular formula C21H17N3O2 . It is a member of the 6-Membered Heterocyclic Compounds and Oxazines chemical structural classes . This compound appears as a green to dark green powder or crystal .
Molecular Structure Analysis
The molecular structure of 6-Cyano-9-(diethylamino)-5H-benzo[a]phenoxazin-5-one consists of 43 atoms: 17 Hydrogen atoms, 21 Carbon atoms, 3 Nitrogen atoms, and 2 Oxygen atoms . The molecular weight of this compound is 343.39 .Physical And Chemical Properties Analysis
6-Cyano-9-(diethylamino)-5H-benzo[a]phenoxazin-5-one is a solid at 20 degrees Celsius .Scientific Research Applications
Fluorescence Properties
6-Cyano-9-(diethylamino)-5H-benzo[a]phenoxazin-5-one, commonly known as Nile Red, exhibits unique fluorescence properties. Park et al. (2009) observed that derivatives of benzo[a]phenoxazin-5-one show solid-state fluorescence when bulky fluorine-containing and dibutylamino groups are introduced, preventing π−π interactions (Park et al., 2009). Similarly, Long et al. (1999) synthesized benzo[a]phenoxazin-5-one derivatives and analyzed their fluorescence properties based on electronic effects of substituents (Long et al., 1999).
Potential as Biothiol Sensors
Grzelakowska et al. (2017) synthesized several benzo[a]phenoxazine dyes to evaluate their potential as fluorescent and colorimetric probes for detecting biothiols like l-cysteine. Their findings indicate enhanced fluorescence intensity and red shifts in absorption bands in the presence of l-cysteine (Grzelakowska et al., 2017).
Spectroscopic Applications
Oliveira et al. (2002) investigated the electronic and vibrational spectra of Nile Blue and its derivative, providing insights into their molecular properties and potential applications in spectroscopy (Oliveira et al., 2002).
Photophysical Characterization
Matsui et al. (2013) studied the solid-state fluorescence of various 6-aryl-9-(dibutylamino)benzo[a]phenoxazin-5-ones, highlighting their potential for photophysical applications due to their high fluorescence quantum yields (Matsui et al., 2013).
Lipid Microenvironment Probing
Cooksey et al. (1987) utilized Nile Red as a probe to determine neutral lipid content in microalgal cells, demonstrating its potential as a vital stain for lipid microenvironment analysis (Cooksey et al., 1987).
Photostability and Photophysical Properties
Hornum et al. (2020) synthesized monosubstituted Nile Red derivatives and reported on their solvatochromic responsiveness and photophysical properties, making them suitable for advanced optical molecular probes (Hornum et al., 2020)
Safety and Hazards
This compound is harmful if swallowed, in contact with skin, or if inhaled . It can cause skin irritation and serious eye irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, not eating, drinking, or smoking when using this product, using only outdoors or in a well-ventilated area, washing skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection .
Mechanism of Action
Target of Action
The primary target of 6-Cyano-9-(diethylamino)-5H-benzo[a]phenoxazin-5-one, which is a Nile Red analogue , are cellular membranes and lipid droplets . These targets play a crucial role in maintaining the structural integrity of cells and storing energy, respectively.
Mode of Action
The compound interacts with its targets through its unrivaled fluorescent properties in lipophilic environments . It is a strong push−pull chromophore, which underlies its distinct solvatochromicity . This allows it to indicate cellular events in live-cell imaging .
Biochemical Pathways
The compound affects the biochemical pathways related to lipid metabolism and membrane dynamics. Its fluorescence properties allow it to report the polarity of its local environment , providing insights into the lipid structures and cellular processes .
Pharmacokinetics
Its inherent lipophilicity suggests that it may have good absorption and distribution within lipid-rich environments
Result of Action
The molecular and cellular effects of the compound’s action primarily involve the visualization of cellular membranes and lipid droplets . Its fluorescence can be finely tuned by judiciously introducing substituents of distinct electronic character at specific positions , making it a valuable tool for advancing the understanding of lipid structures and cellular processes .
Action Environment
The action, efficacy, and stability of 6-Cyano-9-(diethylamino)-5H-benzo[a]phenoxazin-5-one are influenced by environmental factors. Specifically, its one- and two-photon excited fluorescence turns out to be very responsive to substitution . Its luminosity is quenched in aqueous media , suggesting that its action is most effective in lipophilic environments.
properties
IUPAC Name |
9-(diethylamino)-5-oxobenzo[a]phenoxazine-6-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N3O2/c1-3-24(4-2)13-9-10-17-18(11-13)26-21-16(12-22)20(25)15-8-6-5-7-14(15)19(21)23-17/h5-11H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOIVGWIGBQTTHP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC2=C(C=C1)N=C3C4=CC=CC=C4C(=O)C(=C3O2)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Cyano-9-(diethylamino)-5H-benzo[a]phenoxazin-5-one | |
CAS RN |
128119-95-9 | |
Record name | 6-Cyano-9-(diethylamino)-5H-benzo[a]phenoxazin-5-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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